4-Nitro-N-piperidin-4-yl-benzenesulfonamide

• Molecular Formula: C11H15N3O4S
• Molecular Weight: 285.32 g/mol
• IUPAC Name: 4-nitro-N-piperidin-4-ylbenzenesulfonamide
• InChI: InChI=1S/C11H15N3O4S/c15-14(16)10-1-3-11(4-2-10)19(17,18)13-9-5-7-12-8-6-9/h1-4,9,12-13H,5-8H2
• InChI Key: ZEXSALHDJRVILO-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1NS(=O)(=O)C2=CC=C(C=C2)[N+](=O)[O-]

Description

4-Nitro-N-piperidin-4-yl-benzenesulfonamide is a useful research compound. Its molecular formula is C11H15N3O4S and its molecular weight is 285.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

HCl (20 ml, 4M solution in dioxane) was added in one portion to a stirred solution of 4-(4-Nitro-benzenesulfonylamino)-piperidine-1-carboxylic acid tert-butyl ester (1.92 g, 4.9 mmol) in dioxane (5 ml) and the suspension was stirred at room temperature under a nitrogen atmosphere for 3 hours. After this time the reaction was concentrated under vacuum and the resulting solid was collected by filtration, washed with TBME (3×100 ml) and dried under vacuum to give the title compound (1.4 g, 100% yield) as a white solid. Tr=0.91 min m/z (ES+) (M+H+) 286.